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Compound of Interest

Compound Name: Cetyl Stearate

Cat. No.: B143676 Get Quote

An In-depth Technical Guide to Cetyl Stearate: Molecular Properties

For researchers, scientists, and professionals in drug development, a precise understanding of

the physicochemical properties of excipients is paramount. Cetyl stearate, a versatile ester,

finds application in various pharmaceutical and cosmetic formulations. This guide provides core

technical data on its molecular characteristics.

Molecular Identity and Weight
Cetyl stearate is the ester formed from the condensation of cetyl alcohol and stearic acid.[1][2]

Its fundamental molecular properties are summarized below.

Property Value Source

Molecular Formula C₃₄H₆₈O₂ [1][2][3][4][5][6]

Molecular Weight 508.9 g/mol [1][3][5]

Alternate Molecular Weight 508.9025 [4]

CAS Registry Number 1190-63-2 [3][4]

Note: Minor variations in molecular weight may be reported based on the calculation methods

and isotopic composition considered.
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Cetyl stearate is also known by several other names, including hexadecyl octadecanoate,

palmityl stearate, and n-hexadecyl stearate.[2][3][4][5]

The logical relationship between the constituent molecules and the final ester is depicted in the

following diagram.
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Formation of Cetyl Stearate.

Experimental Protocols
Method for Determining Identity: The identity of cetyl stearate can be confirmed through

Proton NMR (CDCl₃) spectroscopic and mass spectrometric analysis.[3] These techniques

provide detailed information about the molecular structure and mass, confirming the

compound's identity. While a detailed experimental protocol is proprietary to the analyzing

entity, a general workflow can be described.
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General Analytical Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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